Cas no 941890-50-2 (N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide is a specialized diamide compound featuring a 2-oxopyrrolidinyl phenyl moiety and an isobutyl substituent. Its molecular structure combines amide and pyrrolidinone functional groups, offering potential utility as an intermediate in pharmaceutical synthesis or as a ligand in coordination chemistry. The compound's design may confer enhanced solubility and stability compared to simpler amide derivatives, while the pyrrolidinone ring could influence conformational rigidity or binding affinity in target applications. Its precise physicochemical properties—including melting point, logP, and hydrogen bonding capacity—would require empirical characterization. The presence of both aromatic and aliphatic regions suggests tunable polarity, potentially useful in medicinal chemistry or material science applications requiring tailored molecular interactions.

N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide structure

941890-50-2 structure

Product Name:N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

CAS No:941890-50-2

MF:C₁₆H₂₁N₃O₃

MW:303.356243848801

CID:5500235

PubChem ID:18584430

Update Time:2025-05-30

N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

- AKOS024466501
- F2783-1017
- N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
- 941890-50-2
- N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
- VU0498677-1
- N1-isobutyl-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
- N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
- Inchi： 1S/C16H21N3O3/c1-11(2)10-17-15(21)16(22)18-12-5-3-6-13(9-12)19-8-4-7-14(19)20/h3,5-6,9,11H,4,7-8,10H2,1-2H3,(H,17,21)(H,18,22)
- InChI Key： PEZRNJKWDHGVOU-UHFFFAOYSA-N
- SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C(NCC(C)C)=O)=O

Computed Properties

Exact Mass: 303.15829154g/mol
Monoisotopic Mass: 303.15829154g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 78.5Å²

N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2783-1017-2μmol	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2783-1017-5μmol	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2783-1017-10μmol	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2783-1017-20μmol	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2783-1017-1mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2783-1017-2mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2783-1017-3mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2783-1017-4mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2783-1017-5mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2783-1017-10mg	N-(2-methylpropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide	941890-50-2	90%+	10mg	$79.0	2023-05-16

N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Related Literature

1. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
2. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
3. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

N-(2-Methylpropyl)-N'-3-(2-Oxopyrrolidin-1-yl)phenylethanediamide: A Comprehensive Overview

The compound with CAS No. 941890-50-2, commonly referred to as N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an ethanediamide backbone with a substituted pyrrolidone ring and a methylpropyl group. Its intricate molecular architecture makes it a promising candidate for various applications, particularly in drug development and advanced materials.

Recent studies have highlighted the potential of N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide in the design of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing multi-functional compounds, leveraging its amide groups and nitrogen-containing ring system. These features enable the molecule to participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-target binding.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The integration of the methylpropyl group enhances the molecule's lipophilicity, which is advantageous for improving drug bioavailability. Meanwhile, the pyrrolidone ring contributes to the compound's stability and solubility properties, making it suitable for various chemical environments.

The application of CAS No. 941890-50-2 extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials such as polymers and coatings. Recent research has demonstrated its potential as a building block for self-healing polymers, where its amide bonds can re-form under specific conditions, restoring mechanical integrity.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Scientists are exploring greener synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are underway to assess the compound's biodegradability and ecological impact, ensuring that its use aligns with global sustainability goals.

In conclusion, N-(2-methylpropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941890-50-2) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its structural features, combined with cutting-edge research findings, position it as a key player in advancing both pharmaceutical innovation and material science.